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Compound of Interest

Compound Name: N-Nitrosomorpholine

Cat. No.: B3434917 Get Quote

N-Nitrosomorpholine (NMOR) Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and proper storage of N-
Nitrosomorpholine (NMOR).

Frequently Asked Questions (FAQs)
Q1: What is the general stability of N-Nitrosomorpholine?

A1: N-Nitrosomorpholine is stable at room temperature in neutral and alkaline aqueous

solutions for over 14 days when protected from light.[1] However, its stability is reduced in

acidic solutions.[1] It is sensitive to light, especially UV light, which can cause degradation.[1][2]

It is also considered air-sensitive and combustible.[3][4][5][6]

Q2: What are the primary factors that cause N-Nitrosomorpholine to degrade?

A2: The primary factors leading to the degradation of N-Nitrosomorpholine are exposure to

light (particularly UV light), acidic conditions, and contact with strong oxidizing agents.[1][4][5]

[6][7] Heat can also cause decomposition, leading to the emission of toxic fumes of nitrogen

oxides.[4][5][7]

Q3: How does light exposure, specifically UVA irradiation, affect NMOR's activity?
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A3: Exposure to UVA irradiation can render N-Nitrosomorpholine directly mutagenic, even

without metabolic activation.[8] A study has shown that this induced mutagenic activity is

stable, with about 79% of its damaging potential remaining after 10 days of storage at

temperatures of 37°C, 4°C, or -20°C.[8]

Q4: What happens when N-Nitrosomorpholine decomposes?

A4: When heated to decomposition, N-Nitrosomorpholine emits toxic fumes containing

nitrogen oxides.[4][5][7] Photolytic degradation in solution can lead to various reaction

products.[9]

Troubleshooting Guide
Issue Possible Cause Recommended Action

Unexpected experimental

results or loss of compound

activity.

Degradation of N-

Nitrosomorpholine due to

improper storage.

Verify storage conditions.

Ensure the compound is

protected from light, stored at

the recommended

temperature, and the container

is tightly sealed. Consider

using a fresh vial of the

compound.

Visible change in the

appearance of the compound

(e.g., color change).

Potential decomposition. N-

Nitrosomorpholine is typically a

yellow crystalline solid or a

golden liquid.[4][5][7] A

significant change may

indicate degradation.

Do not use the compound if

degradation is suspected.

Dispose of it according to

hazardous waste protocols.

Precipitate formation in N-

Nitrosomorpholine solution.

The melting point of N-

Nitrosomorpholine is

approximately 29°C (84°F).[10]

If stored at low temperatures, it

may solidify.

Gently warm the solution to

room temperature to redissolve

the compound. Ensure

complete dissolution before

use.

Storage and Stability Data
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Condition
Recommendation/Observati

on
Source

Temperature

- Long-term: -20°C (stable for

at least 2 years) - Short-term:

+4°C - General Refrigeration:

2-8°C or <15°C

[11],[3][4]

Light
Protect from light, especially

UV light. Store in the dark.
[1][4][5][6][7]

Atmosphere
Store under an inert gas as it

is air-sensitive.
[3]

pH

Stable in neutral and alkaline

aqueous solutions. Less stable

in acidic solutions.

[1]

Incompatibilities
Incompatible with strong

oxidizing agents.
[4][5][6][7]

Container

Store in a tightly closed

container in a well-ventilated

place.

[12]

Experimental Protocols
Cited Experiment: Stability of Irradiated N-Nitrosomorpholine

Objective: To investigate the genotoxicity and stability of N-Nitrosomorpholine activity

following UVA irradiation.

Methodology:

N-Nitrosomorpholine was exposed to UVA irradiation.

The mutagenic activity of the irradiated NMOR was assessed using the Ames test, both

with and without metabolic activation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://adipogen.com/storeconfig/choose/store?destination=cdx-n0370-n-nitrosomorpholine-nmor.html
https://www.tcichemicals.com/OP/en/p/N0466
https://wap.guidechem.com/encyclopedia/n-nitrosomorpholine-dic346009.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosomorpholine
https://wap.guidechem.com/encyclopedia/n-nitrosomorpholine-dic346009.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3185221.htm
https://www.chemwhat.com/n-nitrosomorpholine-cas-59-89-2/
https://cameochemicals.noaa.gov/chemical/16058
https://www.tcichemicals.com/OP/en/p/N0466
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosomorpholine
https://wap.guidechem.com/encyclopedia/n-nitrosomorpholine-dic346009.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3185221.htm
https://www.chemwhat.com/n-nitrosomorpholine-cas-59-89-2/
https://cameochemicals.noaa.gov/chemical/16058
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=23247
https://www.benchchem.com/product/b3434917?utm_src=pdf-body
https://www.benchchem.com/product/b3434917?utm_src=pdf-body
https://www.benchchem.com/product/b3434917?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3434917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The stability of the mutagenic activity was evaluated by storing the irradiated NMOR at

37°C, 4°C, and -20°C for 10 days before re-testing its activity.[8]

Results: The study found that UVA-irradiated NMOR was directly mutagenic. This activity

remained stable, with approximately 79% of its damaging potential present after 10 days of

storage at the different temperatures.[8]
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Start: Storing N-Nitrosomorpholine
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Caption: Decision tree for proper N-Nitrosomorpholine storage.
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Start: Unexpected Experimental Result
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Caption: Troubleshooting workflow for NMOR-related issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3434917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

